Cas no 168828-90-8 (Deacetyl Linezolid)

• Product Name: Deacetyl Linezolid
• CAS No: 168828-90-8
• MF: C₁₄H₁₈FN₃O₃
• MW: 295.309426784515
• MDL: MFCD18379308
• CID: 823439
• PubChem ID: 10780199
• Update Time: 2025-10-19

Deacetyl Linezolid Chemical and Physical Properties

Names and Identifiers

• (S)-5-(Aminomethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one
• Deacetyl Linezolid
• (S)-N-[[3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]amine
• (S)-N-[[3-[3-Fluoro-4-[4-morpholinyl]phenyl]-2-oxo-5-oxazolidinyl]methyl]amine
• (S)-N-[3-[3-Fluoro-4-[4-morpholinyl phenyl]-2-oxo-5-oxazolidinyl]methyl]amine
• (S)-N-3-3-Fluoro-4-4-morpholinylphenyl-2-oxo-5-oxazolidinylmethylamine
• (5S)-5-(Aminomethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxazolidinone
• (5S)-5-(Aminomethyl)-3-(3-fluoro-4-morpholinophenyl)-1,3-oxazolidin-2-one
• (S)-(-)-5-Aminomethyl-3-(3-fluoro-4-morpholinophenyl)-1,3-oxazolidin-2-one
• Linezolid USP RC C
• InterMediate of Linezolid
• Linezolid Related CoMpound C
• -3-(3-fluoro-4-morpholinophenyl)
• (S)-5-(aMinoMethyl)-3(3-fluoro-4-Morpholinphenyl)oxazolidin-2-one
• PNU 105868
• 96T3Q5LLFR
• (-)-(S)-5-(Aminomethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one
• (5S)-5-(aminomethyl)-3-(3-fluoro-4-morpholin-4-ylphenyl)-1,3-oxazolidin-2-one
• (S)-N-((3-(3-Fluoro-4-(4-morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl)amine
• Desace
• (S)-5-(aminomethyl)-3-(3-fluoro-4-morpholinophenyl) oxazolidin-2-one
• AS-13994
• Q27271930
• DTXSID60444845
• LINEZOLID AMINE
• 3-(3-fluoro-4-morpholinylphenyl)-5(S)-aminomethyl-1,3-oxazolidin-2-one
• SCHEMBL76846
• PNU-105368
• (S)-N-[3-(3-fluoro-4-morpholinylphenyl)-2-oxo-5-oxazolidinyl]methyl amine
• 168828-90-8
• J-502469
• (5S)-5-(aminomethyl)-3-[3-fluoro-4-(morpholin-4-yl)phenyl]-1,3-oxazolidin-2-one
• UNII-96T3Q5LLFR
• LINEZOLID AMINE [USP IMPURITY]
• VXIWZOWWQMRVRF-NSHDSACASA-N
• PNU-105868
• (S)-5-(Aminomethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one (Desacetyllinezolid)
• de-acetyl Linezolid
• CS-W006449
• C14H18FN3O3
• MFCD18379308
• 2-Oxazolidinone, 5-(aminomethyl)-3-(3-fluoro-4-(4-morpholinyl)phenyl)-, (5S)-
• PNU105868
• CHEMBL4203555
• AKOS015901785

• MDL： MFCD18379308
• Inchi： 1S/C14H18FN3O3/c15-12-7-10(18-9-11(8-16)21-14(18)19)1-2-13(12)17-3-5-20-6-4-17/h1-2,7,11H,3-6,8-9,16H2/t11-/m0/s1
• InChI Key： VXIWZOWWQMRVRF-NSHDSACASA-N
• SMILES： FC1C=C(C=CC=1N1CCOCC1)N1C(=O)O[C@@H](CN)C1

Computed Properties

• Exact Mass: 295.13334
• Monoisotopic Mass: 295.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 0.4

Experimental Properties

• Density: 1.319
• Boiling Point: 480°C at 760 mmHg
• Flash Point: 244.107 °C
• PSA: 68.03
• LogP: 1.77650

Deacetyl Linezolid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Deacetyl Linezolid

Comprehensive Overview of Deacetyl Linezolid (CAS No. 168828-90-8): Properties, Applications, and Research Insights

Deacetyl Linezolid (CAS No. 168828-90-8) is a derivative of the well-known antibiotic Linezolid, which belongs to the oxazolidinone class. This compound has garnered significant attention in pharmaceutical research due to its potential role in addressing antibiotic resistance, a pressing global health concern. The deacetylated form of Linezolid is particularly studied for its metabolic pathways and pharmacological activity, offering insights into improved therapeutic strategies.

The molecular structure of Deacetyl Linezolid features the removal of an acetyl group from the parent compound, which may influence its pharmacokinetics and bioavailability. Researchers are actively investigating whether this modification enhances its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). These pathogens are frequently searched in medical forums, highlighting the relevance of Deacetyl Linezolid in contemporary antibiotic development.

In recent years, the rise of antimicrobial resistance (AMR) has become a hot topic in both scientific and public domains. As a result, derivatives like Deacetyl Linezolid are being explored for their potential to overcome resistance mechanisms. Studies suggest that structural modifications, such as deacetylation, could reduce side effects like myelosuppression—a common limitation of Linezolid therapy. This aligns with frequent searches for "safer antibiotics with fewer side effects" in healthcare databases.

From a synthetic chemistry perspective, CAS No. 168828-90-8 represents a key intermediate in the production of novel oxazolidinone analogs. Its purity and stability are critical for reproducible research outcomes, making it a focal point for analytical method development. Laboratories often prioritize compounds like Deacetyl Linezolid when optimizing HPLC or LC-MS protocols, as reflected in trending queries about "analytical techniques for antibiotic metabolites."

The pharmacological profile of Deacetyl Linezolid also intersects with another emerging trend: personalized medicine. By understanding how metabolic variations (e.g., CYP450 enzymes) affect drug activation, researchers can tailor treatments for individual patients. This connects to popular search terms such as "precision antibiotics" and "metabolite-based dosing," underscoring the compound's role in advancing tailored therapies.

Beyond clinical applications, Deacetyl Linezolid is utilized in biochemical assays to study bacterial protein synthesis inhibition. Its mechanism—binding to the 23S ribosomal RNA of the 50S subunit—mirrors that of Linezolid, but with potential differences in binding affinity. Such nuances are frequently explored in molecular modeling studies, a topic gaining traction in computational chemistry circles.

Regulatory and safety assessments of Deacetyl Linezolid adhere to stringent guidelines, ensuring its suitability for research use. While not classified as a hazardous material, proper handling protocols are emphasized in safety data sheets (SDS), addressing common lab safety queries. Researchers often seek information on "stable storage conditions for antibiotic derivatives," which typically recommend controlled temperatures and moisture-free environments for this compound.

In summary, Deacetyl Linezolid (CAS No. 168828-90-8) represents a promising avenue for addressing antibiotic resistance and refining therapeutic strategies. Its study bridges multiple disciplines—from synthetic chemistry to clinical microbiology—making it a subject of enduring relevance. As the scientific community continues to tackle AMR, derivatives like this will remain at the forefront of both research and public health discussions.